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Compound of Interest

Compound Name: Oleyl palmitamide

Cat. No.: B099668

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oleyl palmitamide (CAS: 16260-09-6), a secondary fatty acid amide, is a lipophilic molecule
with emerging interest in various industrial and research applications. This document provides
a comprehensive technical overview of oleyl palmitamide, including its chemical and physical
properties, synthesis, and analytical methodologies. While direct biological studies on oleyl
palmitamide are limited, this guide also explores the potential biological significance by
drawing parallels with closely related and well-studied fatty acid amides. This paper aims to
serve as a foundational resource for researchers and professionals in drug development and
other scientific fields who are interested in the properties and potential applications of oleyl
palmitamide.

Chemical and Physical Properties

Oleyl palmitamide, with the IUPAC name N-[(92)-octadec-9-en-1-yllhexadecanamide, is a
molecule combining palmitic acid and oleylamine.[1] Its lipophilic nature is evident from its high
calculated XLogP3 value of 14.8.[1] A comprehensive summary of its chemical and physical
properties is presented in Table 1.
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Property Value Reference(s)
CAS Number 16260-09-6 [2]
Molecular Formula C34He7NO [2][3]
Molecular Weight 505.90 g/mol [3]
N-[(9Z)-octadec-9-en-1-
IUPAC Name _ [1]
yllhexadecanamide
(2)-N-octadec-9-
enylhexadecan-1-amide,
Synonyms [1][2]

OLEYL PALMITAMIDE,
Kemamide P-181

Physical Description

Dry Powder; Pellets or Large

[1]

Crystals

Boiling Point 618.6 °C at 760 mmHg [2]
Flash Point 385.4 °C [2]
Density 0.858 £ 0.06 g/cm3 [2]
XLogP3 14.8 [1]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor

CZuntg p ! ]
Rotatable Bond Count 30 [4]

Synthesis of Oleyl Palmitamide

A patented method for the synthesis of oleyl palmitamide involves the direct amidation of
palmitic acid with oleyl primary amine.[5] This one-step synthesis is designed to be
environmentally friendly and suitable for industrial-scale production.[5]

Experimental Protocol: Catalyst-Assisted Synthesis

This protocol is adapted from a patented method for the preparation of oleyl palmitamide.[5]
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Materials:

Palmitic acid

Oleyl primary amine

Catalyst (e.g., Trisodium phosphate, metatitanic acid, and chromatographic silica gel
composite)[5]

Reaction kettle with vacuum and heating capabilities
Procedure:

o Charge the reaction kettle with oleyl primary amine and palmitic acid in a weight ratio of 1:
(0.9-0.98).[5]

o Add the catalyst to the reaction mixture.
o Evacuate the reaction kettle.
e Heat the mixture to 110-130 °C.[5]

e Maintain the reaction under these conditions until completion, which is indicated by the
cessation of water formation.

e The product, oleyl palmitamide, is obtained with a reported yield of over 95.3%.[5]
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Synthesis of Oleyl Palmitamide.

Analytical Methodology

High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is a
robust method for the quantification of fatty acid amides in biological matrices. While a specific
protocol for oleyl palmitamide is not readily available in the literature, the following protocol,
adapted from methods for similar N-acyl ethanolamides, can serve as a starting point.[6]

Experimental Protocol: Quantification by HPLC-MS

Materials:
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Biological sample (e.g., plasma, tissue homogenate)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid

Internal standard (e.g., a deuterated analog of oleyl palmitamide)

C18 reverse-phase HPLC column

Procedure:

o Sample Preparation (Protein Precipitation):

o To 100 pL of the biological sample, add 200 pL of ice-cold ACN containing the internal
standard.

o Vortex the mixture vigorously for 1 minute.

o Centrifuge at 14,000 x g for 10 minutes at 4 °C to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in 100 pL of the mobile phase.

e HPLC-MS Analysis:

[e]

Inject the reconstituted sample onto the C18 column.

o

Use a gradient elution with a mobile phase consisting of water with 0.1% formic acid
(Solvent A) and ACN with 0.1% formic acid (Solvent B).

(¢]

The mass spectrometer should be operated in positive electrospray ionization (ESI+)
mode, monitoring for the specific m/z transitions of oleyl palmitamide and the internal
standard.
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Workflow for Quantification of Oleyl Palmitamide.

Biological Significance and Potential Signaling
Pathways

Direct research into the biological activity and signaling pathways of oleyl palmitamide is
currently lacking in published literature. However, its structural similarity to other well-
characterized fatty acid amides, such as oleoylethanolamide (OEA) and palmitoylethanolamide
(PEA), suggests that it may possess analogous biological functions. These N-acyl amides are a
class of endogenous lipid signaling molecules involved in a variety of physiological processes.
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Fatty acid amides are known to interact with several cellular targets, including peroxisome
proliferator-activated receptors (PPARs) and G protein-coupled receptors (GPCRS). The
general mechanism of action for many fatty acid amides involves their biosynthesis from
membrane phospholipids, followed by their release from the cell and interaction with specific
receptors on target cells. This interaction can trigger a cascade of intracellular signaling events,
ultimately leading to a physiological response.

Below is a generalized signaling pathway that is hypothesized for fatty acid amides, which
could potentially be relevant for oleyl palmitamide.

Biosynthesis

(Membrane Phospholipids)
(Enzymatic Synthesis)

Fatty Acid Amide
(e.g., Oleyl Palmitamide)

Cellular Signaling v v Degradation

Receptor FAAH
(e.g., PPAR, GPCR) (Fatty Acid Amide Hydrolase)

Downstream Signaling Inactive Metabolites
(e.g., Gene Expression, lon Channel Modulation)

Physiological Response
(e.g., Anti-inflammatory, Analgesic)
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Generalized Signaling Pathway for Fatty Acid Amides.

Applications and Future Directions

Currently, the primary documented uses of oleyl palmitamide are in the cosmetics industry as
an opacifying and viscosity-controlling agent and in industrial applications as a lubricant and
dispersing agent.[1][7]

The structural analogy to bioactive fatty acid amides suggests that oleyl palmitamide could be
a candidate for investigation in drug development. Future research should focus on elucidating
its specific biological targets and mechanisms of action. Investigating its potential anti-
inflammatory, analgesic, or metabolic effects would be a logical starting point, given the known
activities of related compounds. Furthermore, the development and validation of specific
analytical methods will be crucial for pharmacokinetic and pharmacodynamic studies.

Conclusion

Oleyl palmitamide is a fatty acid amide with well-defined chemical and physical properties and
established industrial applications. While its biological role remains largely unexplored, the
wealth of knowledge on related N-acyl amides provides a strong rationale for further
investigation into its potential as a bioactive molecule. This technical guide serves as a
comprehensive resource to facilitate and encourage future research into the synthesis,
analysis, and biological functions of oleyl palmitamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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